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These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on utilizing the Yeast Two-Hybrid (Y2H) system to identify and

characterize protein-protein interactions involving the hypothetical protein AW4.

Introduction to the Yeast Two-Hybrid (Y2H) System
The Yeast Two-Hybrid system is a powerful molecular biology technique used to discover

protein-protein interactions (PPIs) and protein-DNA interactions by taking advantage of the

modular nature of eukaryotic transcription factors. These transcription factors typically consist

of a DNA-binding domain (DBD) and a transcriptional activation domain (AD). The core

principle of the Y2H assay is that the two domains can be separated and still function if brought

back into proximity by interacting proteins.

In a typical screen, the protein of interest (the "bait," e.g., AW4) is fused to the DBD of a

transcription factor (e.g., GAL4). A library of potential interaction partners (the "prey") is fused to

the corresponding AD. When the bait and prey proteins interact, the DBD and AD are brought

close enough to reconstitute a functional transcription factor. This reconstituted factor then

drives the expression of a reporter gene (e.g., HIS3, ADE2, lacZ), allowing for the selection and

identification of interacting partners.

Visualizing the Y2H Principle and Workflow
To better illustrate the methodology, the following diagrams outline the principle of the Y2H

system and the experimental workflow for screening AW4 interactions.
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1. Construct Bait
(pGBKT7-AW4)

2. Validate Bait
(Autoactivation & Toxicity Test)

4. Yeast Mating
(Bait Strain x Library Strain)

3. Prepare Prey Library
(cDNA Library in pGADT7)

5. Diploid Selection
(Select on -Trp/-Leu media)

6. Interaction Selection
(Select on -Trp/-Leu/-His/-Ade media)

7. Colony PCR & Sequencing
of Positive Hits

8. Identify Prey Proteins
(BLAST sequence)

9. Validate Interactions
(One-on-one Y2H & β-gal assay)
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protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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